Cas no 857494-28-1 (3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methoxyethyl)pyrrolidine-2,5-dione)

• Product Name: 3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methoxyethyl)pyrrolidine-2,5-dione
• CAS No: 857494-28-1
• MF: C₁₇H₂₂FN₃O₃
• MW: 335.373287677765
• CID: 5448126
• Update Time: 2025-05-20

3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methoxyethyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-[4-(4-fluorophenyl)piperazin-1-yl]-1-(2-methoxyethyl)pyrrolidine-2,5-dione
• 3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methoxyethyl)pyrrolidine-2,5-dione

• Inchi： 1S/C17H22FN3O3/c1-24-11-10-21-16(22)12-15(17(21)23)20-8-6-19(7-9-20)14-4-2-13(18)3-5-14/h2-5,15H,6-12H2,1H3
• InChI Key： UKMVKZMLYCBZMT-UHFFFAOYSA-N
• SMILES： N1(CCOC)C(=O)CC(N2CCN(C3=CC=C(F)C=C3)CC2)C1=O

Computed Properties

• Exact Mass: 335.165
• Monoisotopic Mass: 335.165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methoxyethyl)pyrrolidine-2,5-dione

Introduction to 3-4-(4-Fluorophenyl)piperazin-1-yl-1-(2-methoxyethyl)pyrrolidine-2,5-dione (CAS No. 857494-28-1)

3-4-(4-Fluorophenyl)piperazin-1-yl-1-(2-methoxyethyl)pyrrolidine-2,5-dione (CAS No. 857494-28-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperazine and pyrrolidine, featuring a fluorinated phenyl group and a methoxyethyl substituent. The unique structural features of this compound make it a valuable candidate for various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The molecular structure of 3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methoxyethyl)pyrrolidine-2,5-dione is characterized by its central pyrrolidine ring, which is functionalized with a piperazine moiety and a 4-fluorophenyl group. The methoxyethyl substituent adds further complexity and contributes to the compound's pharmacological properties. The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methoxyethyl)pyrrolidine-2,5-dione in modulating various biological targets. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. GPCRs play crucial roles in signal transduction pathways and are involved in a wide range of physiological processes, including neurotransmission, immune response, and cell growth.

In addition to its GPCR modulation properties, 3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methoxyethyl)pyrrolidine-2,5-dione has been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of cellular signaling pathways that are critical for tumor growth and survival.

The pharmacokinetic profile of 3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methoxyethyl)pyrrolidine-2,5-dione has also been extensively studied. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity facilitates good membrane permeability, while the presence of the methoxyethyl group enhances its solubility in aqueous environments. These characteristics make it suitable for oral administration and improve its bioavailability.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methoxyethyl)pyrrolidine-2,5-dione in human subjects. Preliminary results from Phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In conclusion, 3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methoxyethyl)pyrrolidine-2,5-dione (CAS No. 857494-28-1) represents a promising candidate in the development of new drugs for treating neurological disorders and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.